Cas no 503111-98-6 ((1S, 2S)-1,2-Bis(4-fluorophenyl)-1,2-ethanediamine dihydrochloride)

• Product Name: (1S, 2S)-1,2-Bis(4-fluorophenyl)-1,2-ethanediamine dihydrochloride
• CAS No: 503111-98-6
• MF: C₁₄H₁₄F₂N₂
• MW: 248.271170139313
• CID: 933528
• PubChem ID: 10257492
• Update Time: 2023-10-31

(1S, 2S)-1,2-Bis(4-fluorophenyl)-1,2-ethanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S, 2S)-1,2-Bis(4-fluorophenyl)-1,2-ethanediamine dihydrochloride
• (1S, 2S)-1,2-BIS(4-FLUOROPHENYL)ETHYLENEDIAMINE DIHYDROCHLORIDE
• 1,2-bis(4-fluorophenyl)ethane-1,2-diamine,dihydrochloride
• SCHEMBL9906118
• MFCD09265319
• 105469-16-7
• (1S,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine
• (S,S)-1,2-Bis-(4-fluorophenyl)ethane-1,2-diamine
• rel-(1S,2S)-1,2-Bis(4-fluorophenyl)ethane-1,2-diamine
• 503111-98-6

• Inchi： 1S/C14H14F2N2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8,13-14H,17-18H2/t13-,14-/m0/s1
• InChI Key： DWKHQEHNAPMAGG-KBPBESRZSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]([C@H](C1C=CC(=CC=1)F)N)N

Computed Properties

• Exact Mass: 248.113
• Monoisotopic Mass: 248.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.6

Experimental Properties

• Melting Point: 247-251 °C

(1S, 2S)-1,2-Bis(4-fluorophenyl)-1,2-ethanediamine dihydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：